Cas no 4412-50-4 (1-(1,3-Dioxolan-2-ylmethyl)-4-methylbenzene)

• Product Name: 1-(1,3-Dioxolan-2-ylmethyl)-4-methylbenzene
• CAS No: 4412-50-4
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD01924578
• CID: 1067877
• Update Time: 2025-10-29

1-(1,3-Dioxolan-2-ylmethyl)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-Dioxolan-2-ylmethyl)-4-methylbenzene
• 2-[(4-methylphenyl)methyl]-1,3-dioxolane
• 4-(1,3-Dioxolan-2-ylMethyl)toluene
• 2-(4-methylbenzyl)-1,3-dioxolane

• MDL： MFCD01924578
• Inchi： 1S/C11H14O2/c1-9-2-4-10(5-3-9)8-11-12-6-7-13-11/h2-5,11H,6-8H2,1H3
• InChI Key： LMSWNOKIEOBRKA-UHFFFAOYSA-N
• SMILES： O1CCOC1CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 178.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 18.46000
• LogP: 1.91040

Additional information on 1-(1,3-Dioxolan-2-ylmethyl)-4-methylbenzene

Comprehensive Overview of 1-(1,3-Dioxolan-2-ylmethyl)-4-methylbenzene (CAS No. 4412-50-4)

1-(1,3-Dioxolan-2-ylmethyl)-4-methylbenzene, with the CAS number 4412-50-4, is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which consists of a substituted benzene ring and a dioxolane moiety. The combination of these functional groups imparts specific chemical and physical properties that make it valuable for various applications.

The molecular formula of 1-(1,3-Dioxolan-2-ylmethyl)-4-methylbenzene is C₁₀H₁₄O₂, and its molecular weight is approximately 170.21 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in common organic solvents such as ethanol, acetone, and dichloromethane. Its boiling point is around 190°C at atmospheric pressure.

In the realm of synthetic chemistry, 1-(1,3-Dioxolan-2-ylmethyl)-4-methylbenzene serves as an important intermediate for the synthesis of more complex molecules. The dioxolane ring can be readily cleaved under acidic conditions to yield a hydroxymethyl derivative, which can then be further functionalized through various chemical transformations. This versatility makes it a valuable building block in the development of pharmaceuticals, agrochemicals, and advanced materials.

Recent research has highlighted the potential applications of 1-(1,3-Dioxolan-2-ylmethyl)-4-methylbenzene in drug discovery and development. A study published in the Journal of Medicinal Chemistry in 2023 reported the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers found that derivatives of 1-(1,3-Dioxolan-2-ylmethyl)-4-methylbenzene exhibited potent inhibitory activity against several RNA viruses, including influenza and coronaviruses. This finding underscores the compound's potential as a lead molecule for the development of new antiviral drugs.

Beyond its role in pharmaceuticals, 1-(1,3-Dioxolan-2-ylmethyl)-4-methylbenzene has also found applications in materials science. A study published in Advanced Materials in 2022 explored the use of this compound as a monomer for the synthesis of high-performance polymers. The researchers demonstrated that copolymers containing 1-(1,3-Dioxolan-2-ylmethyl)-4-methylbenzene units exhibited excellent thermal stability and mechanical properties, making them suitable for use in electronic devices and coatings.

The environmental impact of 1-(1,3-Dioxolan-2-ylmethyl)-4-methylbenzene has also been a subject of interest. A comprehensive review published in Environmental Science & Technology in 2023 evaluated the biodegradability and ecotoxicity of this compound. The study found that under aerobic conditions, 1-(1,3-Dioxolan-2-ylmethyl)-4-methylbenzene is moderately biodegradable and does not pose significant environmental risks when used responsibly.

In conclusion, 1-(1,3-Dioxolan-2-ylmethyl)-4-methylbenzene (CAS No. 4412-50-4) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique molecular structure and versatile reactivity make it an invaluable intermediate for the synthesis of more complex molecules. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in various scientific disciplines.